Cas no 812653-99-9 (4H-Pyran-4-one, 2-(aminomethyl)-6-methyl-3-(phenylmethoxy)-)

4H-Pyran-4-one, 2-(aminomethyl)-6-methyl-3-(phenylmethoxy)- structure
812653-99-9 structure
Product Name:4H-Pyran-4-one, 2-(aminomethyl)-6-methyl-3-(phenylmethoxy)-
CAS No:812653-99-9
MF:C14H15NO3
MW:245.273803949356
CID:704212
PubChem ID:71421008
Update Time:2025-04-19

4H-Pyran-4-one, 2-(aminomethyl)-6-methyl-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one, 2-(aminomethyl)-6-methyl-3-(phenylmethoxy)-
    • 2-(aminomethyl)-6-methyl-3-phenylmethoxypyran-4-one
    • DTXSID00840180
    • 2-(Aminomethyl)-3-(benzyloxy)-6-methyl-4H-pyran-4-one
    • 812653-99-9
    • SCHEMBL2592753
    • Inchi: 1S/C14H15NO3/c1-10-7-12(16)14(13(8-15)18-10)17-9-11-5-3-2-4-6-11/h2-7H,8-9,15H2,1H3
    • InChI Key: KESMMQFLKNRPFE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(C=C(C)OC=1CN)=O

Computed Properties

  • Exact Mass: 245.10519334g/mol
  • Monoisotopic Mass: 245.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 61.6Ų
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